PSB-1410
Overview
Description
PSB-1410 is a potent, selective, competitive, and reversible inhibitor of monoamine oxidase B (MAO-B).
Scientific Research Applications
Pseudo-Single-Bunch Operation in Synchrotron Light Sources
PSB-1410 is associated with a concept called pseudo-single-bunch (PSB) operation in synchrotron light sources. This operational mode greatly expands the capabilities of synchrotron light sources for dynamics and time-of-flight experiments. It involves displacing a single electron bunch from other bunches using a high-repetition-rate kicker magnet, allowing light from only a single bunch to be used for experiments. This method eliminates the need to schedule multibunch and timing experiments during different periods and allows for adjustable time spacing of PSB pulses, significantly reducing complications related to high-power choppers and sample damage (Sun et al., 2012).
Instrumental and Analytic Methods in Bolometric Polarimetry
PSB-1410 is relevant in the context of bolometric cosmic microwave background polarimetry. The design, characterization, and analysis of data obtained using Polarization Sensitive Bolometers (PSBs) are crucial for understanding the cosmic microwave background. PSBs have been successfully implemented in various experiments, including the sub-orbital Boomerang experiment and terrestrial cosmic microwave background polarization experiments. The research highlights the importance of analyzing difference time streams to fully leverage the common mode rejection offered by PSB design (Jones et al., 2006).
Enhancing Agricultural Productivity
PSB-1410 also refers to phosphorus solubilizing bacteria, which are crucial in agriculture for enhancing soil available phosphorus, thereby improving sugarcane growth and yield. The application of these bacteria increases the population in the rhizosphere and enhances the available phosphorus status in the soil. This leads to an increase in cane yield and can reduce the required phosphorus dosage when used with P fertilizers. The use of these bacteria can replace a significant portion of costly super phosphate with rock phosphate, a cheaper P source, thereby improving juice quality and sugar yields (Sundara et al., 2002).
properties
CAS RN |
1494477-03-0 |
|---|---|
Product Name |
PSB-1410 |
Molecular Formula |
C15H10Cl2N2O |
Molecular Weight |
305.15 |
IUPAC Name |
N-(3,4-Dichlorophenyl)-1H-indole-5-carboxamide |
InChI |
InChI=1S/C15H10Cl2N2O/c16-12-3-2-11(8-13(12)17)19-15(20)10-1-4-14-9(7-10)5-6-18-14/h1-8,18H,(H,19,20) |
InChI Key |
JKYNYBKCPRHQEA-UHFFFAOYSA-N |
SMILES |
O=C(C1=CC2=C(NC=C2)C=C1)NC3=CC=C(Cl)C(Cl)=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PSB-1410; PSB-1410; PSB-1410; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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